Cas no 96662-04-3 (Peroxide, benzoyl3-methylbenzoyl)

• Product name: Peroxide, benzoyl3-methylbenzoyl
• CAS No: 96662-04-3
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 810167
• PubChem ID: 53995983

Peroxide, benzoyl3-methylbenzoyl Chemical and Physical Properties

Names and Identifiers

• Peroxide, benzoyl3-methylbenzoyl
• (2-benzoyl-3-methylbenzoyl) 2-benzoyl-3-methylbenzenecarboperoxoate
• SCHEMBL423068
• DTXSID70708243
• 96662-04-3

• Inchi： InChI=1S/C30H22O6/c1-19-11-9-17-23(25(19)27(31)21-13-5-3-6-14-21)29(33)35-36-30(34)24-18-10-12-20(2)26(24)28(32)22-15-7-4-8-16-22/h3-18H,1-2H3
• InChI Key： KIDCBURHSOLNFD-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C(=O)OOC(=O)C2=CC=CC(=C2C(=O)C3=CC=CC=C3)C)C(=O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 478.142
• Monoisotopic Mass: 478.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 86.7A^2